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Get Quote

Delmitide is a novel D-amino acid decapeptide with potent anti-inflammatory properties [1]. Its sequence

is 2HN-r-nle-nle-nle-r-nle-nle-nle-g-y-CONH2 (where "r" is D-arginine and "nle" is norleucine) [2] [1]. It

is also known as RDP58 [3].

Mechanism of Action: Delmitide inhibits the production of key pro-inflammatory cytokines (TNF-α,
IFN-γ, IL-2, and IL-12) by disrupting the formation of the MyD88/IRAK/TRAF6 protein complex in the

TLR signaling pathway [1]. This action occurs at a post-transcriptional step, without altering TNF
mRNA levels, and also enhances heme oxygenase-1 activity [1].

Primary Research Application: It is a promising candidate for treating inflammatory bowel
diseases (IBD), such as ulcerative colitis and Crohn's disease, and shows potential in oncology to

modulate the tumor microenvironment [2] [1].
Key Characteristics:

High Stability: As a synthetic D-isomer peptide, it is less susceptible to proteolytic degradation
[2] [1].

Oral Activity: Notably effective via oral administration, with little to no systemic absorption
observed in animal models, suggesting a local gut action [1].

Favorable Toxicity Profile: Demonstrated to be well-tolerated in animal studies [1].

Troubleshooting Common Experimental Issues

Here are some common challenges and solutions to enhance Delmitide's efficacy in your experiments:
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Issue Possible Cause Suggested Solution

Low in vivo efficacy
(oral admin)

Degradation in GI tract;
inadequate dosing

Use stable D-amino acid form; confirm animal
dose at 2.5-10 mg/kg daily [1] [3].

Inconsistent
cytokine inhibition

Improper pathway
targeting; low peptide

purity

Verify disruption of MyD88/IRAK/TRAF6 complex;
source peptide with ≥95% purity [2] [1].

Poor solubility Peptide aggregation Solubilize according to mfr. protocol (e.g., DMSO

stock); dilute in buffer/saline [3].

Lack of expected

synergy

Sub-optimal comb. therapy

design

Explore combo with checkpoint inhibitors to

modulate tumor microenvironment [2].

Experimental Protocols & Data

For your reference, here are quantitative data and standardized protocols from the literature.

In Vivo Dosing and Efficacy (Mouse Model) The following table summarizes effective dosing from a

colitis model [3]:

Delmitide Acetate Dose Effect on CPT-11-Induced Colitis

2.5 mg/kg daily Marked mitigation of diarrhea and mucosal inflammation.

5 mg/kg daily Significant reduction in mortality.

10 mg/kg daily Inhibition of TNF-α, IFN-γ, and IL-12; improved tumor response.

In Vitro Formulation Calculator (from [3]) For a 20g mouse, 10 mg/kg dosage, and 100 μL dosage

volume:

Working Solution Concentration: 2 mg/mL

Mother Liquor Preparation: Dissolve 2 mg of drug in 50 μL DMSO (40 mg/mL concentration).
In Vivo Formulation (Example): 5% DMSO + 30% PEG300 + 5% Tween 80 + 60%

Saline/PBS/ddH₂O.
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Antimicrobial Susceptibility Testing (AST) for Peptides Standard AST methods for conventional

antibiotics may not accurately reflect peptide efficacy [4]. For physiologically relevant results:

Use cation-adjusted Mueller-Hinton broth [4].
Consider testing efficacy in biological matrices (e.g., sputum, plasma, urine) to better predict clinical

performance [4].
Be aware that parameters like pH and salt concentration can significantly impact results [4].

Visualizing the Mechanism: The TLR Signaling Pathway
and Delmitide's Action

This diagram illustrates the signaling pathway that Delmitide disrupts.
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Figure 1: Delmitide inhibits pro-inflammatory cytokine production by disrupting the MyD88/IRAK/TRAF6

complex formation, a key step in the TLR signaling pathway [1].

Key Considerations for Preclinical Development

IND Submission Path: If your research progresses toward clinical trials, an Investigational New
Drug (IND) application must be submitted to the FDA. This requires data demonstrating the product
is reasonably safe for initial human use [5].
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Antimicrobial Peptide (AMP) Context: While Delmitide is primarily immunomodulatory,

understanding the broader field of AMPs is valuable. AMPs are promising alternatives to conventional
antibiotics due to their broad-spectrum activity and lower potential for resistance [4] [6]. Some AMPs,

like Bacitracin, require Zinc (Zn²⁺) for activity, and Zn(II) ions themselves can exhibit antimicrobial
effects [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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